Cas no 2171599-59-8 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylpentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylpentanoic acid
• CAS No: 2171599-59-8
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6300166
• PubChem ID: 165761619
• Update Time: 2025-07-19

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylpentanoic acid
• 2171599-59-8
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]-3-methylpentanoic acid
• EN300-1567822

• Inchi： 1S/C26H32N2O6/c1-16(14-23(29)30)12-13-27-25(31)24(17(2)33-3)28-26(32)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22,24H,12-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： PSSAAIVXZNRBIK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C)CC(=O)O)=O)C(C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylpentanoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylpentanoic acid (CAS No. 2171599-59-8)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylpentanoic acid, identified by its CAS number 2171599-59-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, multiple amino and amide functionalities, and a unique arrangement of methoxy and methyl substituents. The structural complexity of this molecule not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for various therapeutic applications.

The Fmoc moiety in the molecule is particularly noteworthy, as it is commonly employed in peptide synthesis as an amino acid protecting group. The presence of this group suggests that the compound may be utilized in the synthesis of peptide mimetics or as an intermediate in the development of more complex protein-based therapeutics. The fluorenylmethoxycarbonyl group enhances the stability of the amino group during synthetic processes, making it a valuable tool in medicinal chemistry for protecting reactive sites while allowing for selective modifications elsewhere in the molecule.

Furthermore, the 3-methoxybutanamido and 3-methylpentanoic acid components contribute to the compound's overall solubility and bioavailability, which are critical factors in drug design. The amide bond, in particular, is a common motif in biologically active molecules, often serving as a key interaction point with target proteins or enzymes. The methoxy substituents may influence the compound's pharmacokinetic properties by affecting its metabolic pathways and distribution within the body.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylpentanoic acid with greater accuracy. These tools have been instrumental in identifying potential binding interactions with biological targets, such as enzymes or receptors involved in disease pathways. For instance, studies have shown that molecules with similar structural features may exhibit inhibitory effects on kinases or other enzymes implicated in cancer progression.

The 9H-fluoren-9-yl moiety adds another layer of complexity to the compound, providing a rigid aromatic scaffold that can enhance binding affinity and selectivity. Fluorene derivatives are known for their ability to interact favorably with certain biological targets due to their planar structure and electronic properties. This feature makes 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylpentanoic acid a promising candidate for further investigation in drug discovery efforts aimed at developing novel therapeutics.

In terms of synthetic methodologies, the preparation of this compound involves multi-step organic synthesis, requiring careful control over reaction conditions to ensure high yield and purity. The introduction of protective groups, such as the Fmoc moiety, followed by selective deprotection and functionalization at other sites, is a common strategy employed in such syntheses. Advanced techniques like solid-phase synthesis may also be utilized to streamline the process and improve scalability.

From a medicinal chemistry perspective, the structural features of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylpentanoic acid make it an attractive scaffold for modulating biological pathways associated with neurological disorders, inflammatory diseases, and cancer. For example, analogs with similar amide linkages have been reported to exhibit neuroprotective properties by inhibiting specific enzymatic activities or by modulating neurotransmitter release. Additionally, the presence of methoxy groups suggests potential interactions with cytochrome P450 enzymes, which play a crucial role in drug metabolism.

The compound's potential applications extend beyond traditional small-molecule drugs. Its structural complexity allows for derivatization into libraries of compounds that can be screened for novel biological activities using high-throughput screening (HTS) technologies. This approach has become increasingly prevalent in modern drug discovery pipelines, enabling researchers to rapidly identify lead compounds with desired therapeutic profiles.

Recent research has also highlighted the importance of understanding the stereochemistry of complex molecules like 5-2-(({(9H-fluoren-9-ylmethoxycarbonyl})amino)-3-methoxybutanamido}-3-methylpentanoic acid (CAS No. 2171599_59_8). The stereochemical configuration at chiral centers can significantly influence biological activity, making it essential to synthesize and characterize enantiomerically pure forms of the compound. Techniques such as X-ray crystallography and NMR spectroscopy are often employed to confirm the stereochemical integrity of synthesized molecules.

The role of computational modeling in predicting pharmacokinetic properties has also been emphasized in recent studies. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how 5_2-(({(9H_fluoren_9_ylmethoxycarbonyl})_amino)_3_methoxybutanamido}_3_methylpentanoic_acid (CAS_no_21715995_59_8) behaves within biological systems. These predictions can guide experimental design and help optimize drug candidates for better efficacy and safety profiles.

In conclusion,5_2-(({(9H_fluoren_9_ylmethoxycarbonyl})_amino)_3_methoxybutanamido}_3_methylpentanoic_acid (CAS_no_21715995_59_8) represents a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups and structural motifs positions it as a valuable tool for developing novel therapeutics targeting various diseases. As advancements continue to be made in synthetic chemistry and computational biology,this_compound_and_derivatives_will undoubtedly play_a_critical_role_in_the_discovery_and_development_of_future_drugs._